Cas no 832712-92-2 (2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-)
832712-92-2 structure
Product Name:2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
CAS No:832712-92-2
MF:C14H18O2
MW:218.291524410248
CID:674809
PubChem ID:71415889
Update Time:2025-04-19
2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
- methyl 3-methyl-5-(2-methylphenyl)pent-2-enoate
- 832712-92-2
- DTXSID60835299
-
- Inchi: 1S/C14H18O2/c1-11(10-14(15)16-3)8-9-13-7-5-4-6-12(13)2/h4-7,10H,8-9H2,1-3H3
- InChI Key: YZPYXYNDTJZAMK-UHFFFAOYSA-N
- SMILES: O(C)C(C=C(C)CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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